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Compound of Interest

Compound Name:
2'-Deoxyadenosine monohydrate-

15N5

Cat. No.: B15558546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2'-Deoxyadenosine monohydrate-15N5, a

stable isotope-labeled nucleoside crucial for a variety of research applications. This document

details its chemical and physical properties, provides in-depth experimental protocols for its use

in mass spectrometry and nuclear magnetic resonance, and visualizes key biological pathways

and experimental workflows.

Core Data Presentation
2'-Deoxyadenosine monohydrate-15N5 is the 15N-labeled form of 2'-Deoxyadenosine

monohydrate, a naturally occurring deoxyribonucleoside and a fundamental component of

DNA.[1] The incorporation of five 15N isotopes into the adenine base makes it an invaluable

tool for tracer studies and as an internal standard in quantitative analyses.[2]

Physicochemical Properties
The following tables summarize the key quantitative data for both the unlabeled and the 15N5-

labeled 2'-Deoxyadenosine monohydrate.
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Property
2'-Deoxyadenosine
monohydrate

2'-Deoxyadenosine
monohydrate-15N5

Synonyms

2'-dA·H2O, 9-(2-Deoxy-b-D-

ribofuranosyl)adenine

monohydrate

2'-Deoxyadenosine-15N5, 9-

(2-Deoxy-β-D-

ribofuranosyl)adenine-15N5

monohydrate

CAS Number 16373-93-6 Not available

Molecular Formula C₁₀H₁₃N₅O₃·H₂O C₁₀H₁₃¹⁵N₅O₃·H₂O

Molecular Weight 269.24 g/mol [1] ~274.22 g/mol [3]

Appearance
White to off-white crystalline

powder[1]
Solid

Purity ≥ 99% (HPLC)[1]
Isotopic Purity: ≥98 atom %;

Chemical Purity: ≥95% (CP)

Solubility
Water: 50 mg/mL, clear,

colorless[4]

No specific data available,

expected to be similar to

unlabeled

Storage 0 - 8 °C[1] -20°C

Melting Point 187-189 °C[4] No data available
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Computed Properties 2'-Deoxyadenosine 2'-Deoxyadenosine-15N5

Molecular Weight 251.24 g/mol [5] 256.21 g/mol [6]

Monoisotopic Mass 251.1018 Da 256.0870 Da

XLogP3 -1.4 -0.5[6]

Hydrogen Bond Donor Count 3 3

Hydrogen Bond Acceptor

Count
6 6

Rotatable Bond Count 2 2

Exact Mass 251.101839 g/mol 256.08701376 Da[6]

Topological Polar Surface Area 120 Å² 119 Å²[6]

Biological Significance and Applications
2'-Deoxyadenosine is a critical building block for DNA synthesis and repair.[1] Its 15N5-labeled

counterpart serves several key functions in research:

Tracer in Metabolic Studies: It can be used to trace the metabolic fate of deoxyadenosine in

various biological systems, including studies on nucleic acid metabolism and metabolic flux

analysis.[2]

Internal Standard for Mass Spectrometry: Due to its identical chemical behavior and distinct

mass, it is an ideal internal standard for accurate quantification of unlabeled 2'-

deoxyadenosine and its metabolites in complex biological matrices using isotope dilution

mass spectrometry.

Biomolecular NMR: The 15N labels provide additional spectral resolution in nuclear magnetic

resonance (NMR) studies, aiding in the structural and dynamic analysis of DNA and DNA-

ligand interactions.[7]

Drug Development: It is utilized in the development of antiviral and anticancer drugs. The

unlabeled form is known to inhibit glucose-stimulated insulin release, activate caspase-3 to

promote apoptosis, and inhibit S-adenosyl-L-homocysteine hydrolase (SAHH).[2]
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Experimental Protocols
This section provides detailed methodologies for key experiments involving 2'-
Deoxyadenosine monohydrate-15N5.

Quantification of DNA Adducts by LC-MS/MS using 15N-
labeled Internal Standards
This protocol is adapted from a method for the quantification of oxidative purine lesions in DNA

and can be applied to other DNA adducts.

Objective: To accurately quantify a specific DNA adduct (e.g., an oxidative lesion) in a biological

sample using 2'-Deoxyadenosine monohydrate-15N5 as part of the internal standard

mixture.

Materials:

DNA sample (from cells or tissues)

2'-Deoxyadenosine monohydrate-15N5 and other relevant 15N-labeled nucleoside

standards

Enzymatic digestion cocktail (e.g., nuclease P1, alkaline phosphatase)

LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Solvents for liquid chromatography (e.g., acetonitrile, water, formic acid)

Solid-phase extraction (SPE) cartridges for sample cleanup (optional)

Methodology:

Preparation of Internal Standard Stock Solution:

Accurately weigh a known amount of 2'-Deoxyadenosine monohydrate-15N5 and other

required 15N-labeled standards.

Dissolve in an appropriate solvent (e.g., water) to a final concentration of 1 mg/mL.
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Prepare a working solution by diluting the stock solution to a suitable concentration (e.g.,

10 µg/mL).

DNA Extraction and Quantification:

Extract DNA from the biological sample using a standard protocol (e.g., phenol-chloroform

extraction or a commercial kit).

Quantify the extracted DNA using a spectrophotometer (e.g., NanoDrop).

Sample Preparation and Enzymatic Digestion:

To a known amount of DNA (e.g., 10 µg), add a precise volume of the 15N-labeled internal

standard working solution.

Add the enzymatic digestion cocktail.

Incubate at 37°C for a specified time (e.g., 2-18 hours) to ensure complete digestion of

DNA into individual nucleosides.

Sample Cleanup (Optional):

If the sample matrix is complex, perform solid-phase extraction (SPE) to remove

interfering substances.

LC-MS/MS Analysis:

Inject the digested sample onto the LC-MS/MS system.

Separate the nucleosides using a suitable LC gradient.

Detect and quantify the target unlabeled nucleoside and the corresponding 15N-labeled

internal standard using multiple reaction monitoring (MRM). The MRM transitions will be

specific for the precursor and product ions of both the analyte and the internal standard.

Data Analysis:
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Calculate the ratio of the peak area of the unlabeled analyte to the peak area of the 15N-

labeled internal standard.

Determine the concentration of the analyte in the original sample by comparing this ratio to

a standard curve prepared with known concentrations of the unlabeled analyte and a fixed

concentration of the internal standard.

Metabolic Labeling and Analysis of DNA Synthesis
Objective: To study the incorporation of deoxyadenosine into newly synthesized DNA in

cultured cells.

Materials:

Cell culture medium

Cultured cells of interest

2'-Deoxyadenosine monohydrate-15N5

DNA extraction kit

LC-MS/MS system

Methodology:

Cell Culture and Labeling:

Culture cells in standard medium to the desired confluency.

Replace the standard medium with a medium supplemented with a known concentration

of 2'-Deoxyadenosine monohydrate-15N5 (e.g., 10 µM).

Incubate the cells for a specific period to allow for the incorporation of the labeled

nucleoside into newly synthesized DNA. The duration will depend on the cell doubling time

and the experimental question.

Cell Harvesting and DNA Extraction:
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Harvest the cells by trypsinization or scraping.

Extract genomic DNA using a commercial kit or a standard protocol.

DNA Digestion:

Digest the extracted DNA to individual nucleosides using an enzymatic digestion cocktail

as described in Protocol 3.1.

LC-MS/MS Analysis:

Analyze the digested sample by LC-MS/MS to determine the ratio of 15N5-labeled 2'-

deoxyadenosine to unlabeled 2'-deoxyadenosine.

Data Interpretation:

The ratio of labeled to unlabeled 2'-deoxyadenosine provides a measure of the extent of

new DNA synthesis during the labeling period.

Mandatory Visualizations
Signaling Pathways Influenced by Deoxyadenosine
The following diagram illustrates the key intracellular pathways affected by deoxyadenosine. In

a research context, 2'-Deoxyadenosine monohydrate-15N5 can be used to trace its

metabolism through these pathways.
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Caption: Intracellular pathways of 2'-Deoxyadenosine-15N5.

Experimental Workflow for Metabolic Labeling and LC-
MS/MS Analysis
This diagram outlines the typical workflow for a metabolic labeling experiment using 2'-
Deoxyadenosine monohydrate-15N5 followed by quantitative analysis.
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Caption: Workflow for 15N5-Deoxyadenosine metabolic labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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